Cas no 1803555-22-7 (2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1803555-22-7
• MF: C₇H₆F₃IN₂O
• MW: 318.035024166107
• CID: 4931438
• Update Time: 2025-10-31

2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O/c8-7(9,10)14-5-1-2-13-4(3-12)6(5)11/h1-2H,3,12H2
• InChI Key： JSROMDOMEIRJNJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine: A Promising Compound in Medicinal Chemistry

2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1803555-22-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound combines a pyridine ring, an aminomethyl group, an iodine substituent, and a trifluoromethoxy group, making it a valuable scaffold for the development of novel drugs.

The pyridine ring, a fundamental heterocyclic structure, is widely used in pharmaceuticals due to its ability to form stable complexes with various biological targets. The presence of the aminomethyl group enhances the compound's reactivity and can be readily functionalized to introduce additional pharmacophores. The iodine substituent provides a heavy atom that can influence the compound's physical properties, such as solubility and lipophilicity, which are crucial for drug delivery and bioavailability. The trifluoromethoxy group, known for its electron-withdrawing properties, can modulate the compound's electronic characteristics and improve its metabolic stability.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups allows the compound to interact with viral enzymes and disrupt their replication cycle effectively.

In another study, published in the European Journal of Medicinal Chemistry, 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine was found to have significant anticancer properties. Specifically, it demonstrated selective cytotoxicity against human breast cancer cells while showing minimal toxicity to normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its direct therapeutic applications, 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine serves as an excellent starting material for the synthesis of more complex molecules. Its modular structure allows chemists to introduce a wide range of functional groups through various synthetic transformations. This flexibility is particularly valuable in drug discovery programs where rapid lead optimization is essential.

The synthetic route to 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine has been well-documented in the literature. Typically, it involves a multi-step process starting from commercially available precursors. Key steps include nucleophilic substitution reactions, coupling reactions, and reduction steps to introduce the desired functional groups. The high yield and purity of the final product make it suitable for large-scale production and further pharmaceutical development.

In conclusion, 2-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1803555-22-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and versatile synthetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new therapeutic uses and mechanisms of action, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.